Cas no 1779591-91-1 (tert-Butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate)

tert-Butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate structure
1779591-91-1 structure
Product Name:tert-Butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate
CAS No:1779591-91-1
MF:C12H24N2O3
MW:244.330563545227
CID:5704396
PubChem ID:83843552
Update Time:2023-10-15

tert-Butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl3-(aminomethyl)-3-methoxypiperidine-1-carboxylate
    • 1779591-91-1
    • tert-Butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate
    • EN300-1143841
    • 1-Piperidinecarboxylic acid, 3-(aminomethyl)-3-methoxy-, 1,1-dimethylethyl ester
    • Inchi: 1S/C12H24N2O3/c1-11(2,3)17-10(15)14-7-5-6-12(8-13,9-14)16-4/h5-9,13H2,1-4H3
    • InChI Key: PRXLOMQYAMFGDD-UHFFFAOYSA-N
    • SMILES: O(C)C1(CN)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

  • Exact Mass: 244.17869263g/mol
  • Monoisotopic Mass: 244.17869263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 64.8Ų

Experimental Properties

  • Density: 1.06±0.1 g/cm3(Predicted)
  • Boiling Point: 322.6±27.0 °C(Predicted)
  • pka: 10.12±0.29(Predicted)

tert-Butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1143841-0.05g
tert-butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate
1779591-91-1 95%
0.05g
$768.0 2023-10-26
Enamine
EN300-1143841-0.1g
tert-butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate
1779591-91-1 95%
0.1g
$804.0 2023-10-26
Enamine
EN300-1143841-0.25g
tert-butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate
1779591-91-1 95%
0.25g
$840.0 2023-10-26
Enamine
EN300-1143841-0.5g
tert-butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate
1779591-91-1 95%
0.5g
$877.0 2023-10-26
Enamine
EN300-1143841-1.0g
tert-butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate
1779591-91-1
1g
$728.0 2023-06-09
Enamine
EN300-1143841-2.5g
tert-butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate
1779591-91-1 95%
2.5g
$1791.0 2023-10-26
Enamine
EN300-1143841-5.0g
tert-butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate
1779591-91-1
5g
$2110.0 2023-06-09
Enamine
EN300-1143841-10.0g
tert-butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate
1779591-91-1
10g
$3131.0 2023-06-09
Enamine
EN300-1143841-1g
tert-butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate
1779591-91-1 95%
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$914.0 2023-10-26
Enamine
EN300-1143841-5g
tert-butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate
1779591-91-1 95%
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$2650.0 2023-10-26

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